Cas no 1557037-07-6 (4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole)

4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole structure
1557037-07-6 structure
Product Name:4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole
CAS No:1557037-07-6
MF:C6HBrF2N2S
MW:251.051345586777
CID:5011537
PubChem ID:102126472
Update Time:2024-02-29

4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5,6-difluorobenzo[c][1,2,5]thiadiazole
    • 4-Bromo-5,6-difluoro-2,1,3-benzothiadiazole
    • Inchi: 1S/C6HBrF2N2S/c7-4-5(9)2(8)1-3-6(4)11-12-10-3/h1H
    • InChI Key: DCOCBAPOTJSREK-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC2C1=NSN=2)F)F

Computed Properties

  • Exact Mass: 249.90119g/mol
  • Monoisotopic Mass: 249.90119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54
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